![molecular formula C13H13N5OS B5638771 3-[5-(2-isopropyl-4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine](/img/structure/B5638771.png)
3-[5-(2-isopropyl-4-methyl-1,3-thiazol-5-yl)-1,2,4-oxadiazol-3-yl]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Research on related heterocyclic compounds has demonstrated a variety of synthesis strategies. For example, efficient synthesis methods have been developed for oxadiazolo[3,4-d]pyridazine trioxides via reactions involving hydroxyimino derivatives and a mixture of concentrated acids, showcasing the potential for high-energy compound synthesis with significant chemical reactivity but low thermal stability (Ogurtsov et al., 2018). Similarly, the synthesis of various heterocycles, including pyrazolo[3,4-d]pyridazines, from pyrazoloylhydroximoyl chloride indicates the versatility of starting materials and the potential for structural diversity (Zohdi et al., 1997).
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed through single-crystal X-ray diffraction, revealing planar molecules with unexpected bond angles and strong intermolecular interactions, such as π-π stacking and hydrogen bonding, contributing to high crystal densities and potentially affecting the compound's physical properties and reactivity (Ogurtsov et al., 2018).
Chemical Reactions and Properties
The chemical behavior of related heterocyclic compounds involves a range of reactions, including cycloadditions, substitutions, and ring transformations, which are essential for the synthesis of diverse derivatives with varied biological activities. For instance, the reactions of hydrazide derivatives with various reagents afford thiazole, oxadiazole, and pyrazole derivatives, highlighting the compounds' reactivity and potential for generating a wide array of structural analogs (Khalil et al., 2000).
properties
IUPAC Name |
5-(4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)-3-pyridazin-3-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5OS/c1-7(2)13-15-8(3)10(20-13)12-16-11(18-19-12)9-5-4-6-14-17-9/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJJRSYQWEJVBRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C(C)C)C2=NC(=NO2)C3=NN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.